Cas no 1090950-91-6 (2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide)

• Product Name: 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide
• CAS No: 1090950-91-6
• MF: C₁₆H₁₆ClN₃O₅S
• MW: 397.833341598511
• CID: 6572178
• PubChem ID: 33815326
• Update Time: 2025-10-19

2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z353978616
• EN300-26590540
• 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide
• (E)-2-(4-chlorophenyl)-N-[2-(2-hydroxyethylamino)-5-nitrophenyl]ethenesulfonamide
• 1090950-91-6

• Inchi： 1S/C16H16ClN3O5S/c17-13-3-1-12(2-4-13)7-10-26(24,25)19-16-11-14(20(22)23)5-6-15(16)18-8-9-21/h1-7,10-11,18-19,21H,8-9H2/b10-7+
• InChI Key： CPXQWSHJGORDOF-JXMROGBWSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(NC1C=C(C=CC=1NCCO)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 397.0499195g/mol
• Monoisotopic Mass: 397.0499195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 133Ų

Additional information on 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide

2-(4-Chlorophenyl)-N-{2-[(2-Hydroxyethyl)amino]-5-Nitrophenyl}Ethene-1-Sulfonamide (CAS No. 1090950-91-6): A Comprehensive Overview

2-(4-Chlorophenyl)-N-{2-[(2-Hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide (CAS No. 1090950-91-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of sulfonamide and features a unique structural arrangement that includes a chlorophenyl group, a nitrophenyl group, and a hydroxyethylamine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide is characterized by its conjugated double bond system, which imparts specific electronic and steric properties. The presence of the chlorophenyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. Meanwhile, the nitrophenyl group and the hydroxyethylamine moiety introduce polar functionalities that can interact with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism makes it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings suggest that 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide could be a valuable addition to the arsenal of antibiotics used to combat multidrug-resistant bacterial infections.

The pharmacokinetic profile of 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide has also been studied extensively. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and achieves therapeutic concentrations in target tissues within a short period. Furthermore, it demonstrates low toxicity and high selectivity for its intended biological targets, making it suitable for long-term use in chronic conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development, including phase II and III trials to assess its effectiveness in larger patient populations.

Beyond its therapeutic applications, 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide has also been explored for its potential use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an ideal candidate for probing specific biological pathways and interactions. For example, researchers have utilized this compound to investigate the role of sulfonamide derivatives in modulating enzyme activity and receptor signaling.

In conclusion, 2-(4-chlorophenyl)-N-{2-[(2-hydroxyethyl)amino]-5-nitrophenyl}ethene-1-sulfonamide (CAS No. 1090950-91-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antimicrobial properties, coupled with favorable pharmacokinetic characteristics, make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field.